Cas no 2246676-49-1 (2-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide)

• Product Name: 2-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• CAS No: 2246676-49-1
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD31916409
• CID: 4641515
• PubChem ID: 137700586
• Update Time: 2025-09-19

2-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• 2-methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• AS-55381
• AKOS037644822
• D93676
• 2246676-49-1
• 2-Methyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide

• MDL： MFCD31916409
• Inchi： 1S/C16H24BNO3/c1-11(2)14(19)18-13-10-8-7-9-12(13)17-20-15(3,4)16(5,6)21-17/h7-11H,1-6H3,(H,18,19)
• InChI Key： DTYSXQCMDQRNQS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2NC(C(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.1849238g/mol
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6